Lead(II) sulfate
Overview
Description
Lead(II) sulfate, also known as this compound, is a white crystalline solid with the chemical formula PbSO₄. It is commonly found in nature as the mineral anglesite. This compound is poorly soluble in water and is often encountered in the plates of lead-acid batteries, where it forms during the discharge process. This compound is also known by other names such as fast white, milk white, and sulfuric acid lead salt .
Preparation Methods
Synthetic Routes and Reaction Conditions: Lead(II) sulfate can be synthesized through various methods. One common laboratory method involves the precipitation reaction between lead(II) nitrate and potassium sulfate: [ \text{Pb(NO}_3\text{)}_2 (\text{aq}) + \text{K}_2\text{SO}_4 (\text{aq}) \rightarrow \text{PbSO}_4 (\text{s}) + 2\text{KNO}_3 (\text{aq}) ] In this reaction, lead(II) nitrate and potassium sulfate are dissolved in water and mixed together, resulting in the formation of lead sulfate as a precipitate .
Industrial Production Methods: In industrial settings, lead sulfate is often produced as a byproduct in the recycling of lead-acid batteries. During the discharge of these batteries, lead dioxide and metallic lead react with sulfuric acid to form lead sulfate. The lead sulfate can then be recovered and processed further .
Chemical Reactions Analysis
Types of Reactions: Lead(II) sulfate undergoes various chemical reactions, including:
Precipitation: this compound precipitates from solutions containing lead(II) ions and sulfate ions.
Reduction: this compound can be reduced to lead sulfide or metallic lead using reducing agents such as carbon or hydrogen.
Decomposition: At high temperatures, lead sulfate decomposes to form lead oxide and sulfur dioxide.
Common Reagents and Conditions:
Sulfuric Acid: Used to precipitate lead sulfate from lead(II) ion solutions.
Carbon: Used as a reducing agent in the reduction of lead sulfate to lead sulfide.
Hydrogen: Can also be used as a reducing agent to convert lead sulfate to metallic lead.
Major Products Formed:
Lead Sulfide (PbS): Formed during the reduction of lead sulfate with carbon.
Lead Oxide (PbO): Formed during the thermal decomposition of lead sulfate.
Sulfur Dioxide (SO₂): Released during the thermal decomposition of lead sulfate
Scientific Research Applications
Lead(II) sulfate has several scientific research applications, including:
Chemistry: Used as a precursor in the synthesis of other lead compounds.
Biology: Studied for its toxicological effects on living organisms.
Medicine: Investigated for its potential use in medical imaging and radiation therapy.
Industry: Widely used in the production of lead-acid batteries, where it plays a crucial role in the electrochemical reactions that occur during battery operation
Mechanism of Action
The mechanism of action of lead sulfate primarily involves its role in lead-acid batteries. During the discharge process, lead sulfate forms on the battery plates, leading to a decrease in the battery’s capacity. When the battery is recharged, the lead sulfate is converted back to lead dioxide and metallic lead, restoring the battery’s capacity. The molecular targets and pathways involved in this process include the electrochemical reactions between lead, lead dioxide, and sulfuric acid .
Comparison with Similar Compounds
Lead(II) sulfate can be compared with other similar compounds such as:
Lead(II) Chloride (PbCl₂): Unlike lead sulfate, lead(II) chloride is more soluble in water and forms white precipitates with chloride ions.
Lead(II) Nitrate (Pb(NO₃)₂): This compound is highly soluble in water and is often used as a precursor in the synthesis of lead sulfate.
Lead(II) Carbonate (PbCO₃):
This compound is unique due to its poor solubility in water and its significant role in the operation of lead-acid batteries. Its stability and insolubility make it an ideal compound for use in battery electrodes, where it can undergo reversible electrochemical reactions without dissolving in the electrolyte solution.
Properties
IUPAC Name |
lead(2+);sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/H2O4S.Pb/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEQXNNJHMWSZHK-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[Pb+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
PbSO4, O4PbS |
Source
|
| Record name | LEAD SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6895 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | lead(II) sulfate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Lead(II)_sulfate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50883502 |
Source
|
| Record name | Lead sulphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50883502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Lead sulfate appears as a white crystalline solid. Insoluble in water and sinks in water. Contact may irritate skin, eyes, and mucous membranes. May be mildly toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. Use: in lithography, battery acid solution treated fabrics, used in varnishes., Water or Solvent Wet Solid, Dry Powder; Dry Powder, Water or Solvent Wet Solid; Water or Solvent Wet Solid, Dry Powder, Water or Solvent Wet Solid; Liquid, Other Solid; Other Solid, White powder that is insoluble in water; [CAMEO] |
Source
|
| Record name | LEAD SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6895 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Sulfuric acid, lead salt (1:?) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sulfuric acid, lead salt, tetrabasic | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sulfuric acid, lead(2+) salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lead(II) sulfate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2037 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
In water, 0.0404 g/100 mL at 25 °C; slightly soluble in alkaline solutions., Soluble in about 2225 parts water; more soluble in nitric acid; soluble in sodium hydroxide, ammonium acetate or tartrate solution; soluble in concentrated hydriodic acid; insoluble in alcohol., In water, 32 mg/L at 15 °C |
Source
|
| Record name | LEAD SULFATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6308 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
6.2 at 68 °F (USCG, 1999) - Denser than water; will sink, 6.2 g/cu cm |
Source
|
| Record name | LEAD SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6895 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | LEAD SULFATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6308 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
White, heavy crystal powder, White monoclinic or rhombic crystals | |
CAS No. |
7446-14-2; 15739-80-7, 7446-14-2, 15739-80-7, 52732-72-6, 90583-07-6 |
Source
|
| Record name | LEAD SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6895 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Lead(+2) sulfate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007446142 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfuric acid, lead salt (1:?) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015739807 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfuric acid, lead salt, tetrabasic | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052732726 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfuric acid, lead(2+) salt, basic | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0090583076 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfuric acid, lead salt (1:?) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sulfuric acid, lead salt, tetrabasic | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sulfuric acid, lead(2+) salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lead sulphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50883502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lead sulphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.362 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Sulphuric acid, lead salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.195 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Sulfuric acid, lead salt, tetrabasic | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.839 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Sulfuric acid, lead(2+) salt, basic | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.083.791 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | LEAD SULFATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C516H654O8 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | LEAD SULFATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6308 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
2138 °F (USCG, 1999), 1170 °C |
Source
|
| Record name | LEAD SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6895 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | LEAD SULFATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6308 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the effects of different electrolyte compositions on lead sulfate formation and battery performance?
A2: Electrolyte composition plays a crucial role in lead sulfate formation and battery performance. Studies have shown that acidic ammonium sulfate electrolytes (0.5 mol dm-3, pH 2.0) result in higher charge delivery over multiple cycles compared to other sulfate-based electrolytes. [] This improved performance is attributed to the formation of larger lead sulfate crystals, which exhibit a less passivating effect. []
Q2: Can you explain the role of additives like tetrabasic lead sulfate (4BS) in improving the performance of lead-acid batteries?
A3: Tetrabasic lead sulfate (4BS) is a common additive in lead-acid battery pastes. It helps prevent premature capacity loss and failure of the positive active material, ultimately extending battery life. [] The exact mechanism of 4BS is still under investigation, but it is believed to influence the morphology and properties of the lead dioxide active material during battery formation and cycling. [, ]
Q3: How do different synthesis methods affect the properties of tetrabasic lead sulfate for battery applications?
A4: The synthesis method can significantly influence the purity, particle size, and electrochemical performance of tetrabasic lead sulfate used in batteries. A study highlighted a method using lead powder or lead oxide with sulfuric acid to create a more uniform, high-purity product. [] This method allows battery manufacturers greater control over production and improves the battery's cycle life by minimizing the negative effects of residual lead and sulfate ions. []
Q4: What is the crystal structure of tetrabasic lead sulfate and its relationship to other lead compounds in batteries?
A5: Tetrabasic lead sulfate (4PbO.PbSO4) possesses a structure closely related to tetragonal lead oxide (PbO), with one of the six lead sites occupied by a sulfate group. [] This structural similarity to other lead compounds like tribasic lead sulfate (3PbO.PbSO4.H2O) and PbO suggests potential structural control during battery reactions, influencing the final product characteristics. []
Q5: What are the primary challenges associated with recycling lead from spent lead-acid batteries?
A6: The dominant presence of lead sulfate in spent lead-acid batteries poses a significant challenge for recycling. Efficiently separating and recovering lead from the sulfate matrix is crucial for both economic and environmental reasons. [] Traditional methods often involve high energy consumption and generate hazardous byproducts. []
Q6: How can hydrometallurgical processes be applied to recover lead from lead sulfate-rich waste?
A7: Hydrometallurgical methods offer a promising avenue for lead recovery from lead sulfate-rich waste. One approach involves converting lead sulfate to lead oxalate using oxalate-bearing solutions like oxalic acid or potassium oxalate. [] This method is advantageous as it is environmentally friendly, eliminates the need for additional reductants, and exhibits a strong thermodynamic driving force for the conversion. []
Q7: What other methods are being explored for the efficient and environmentally friendly recovery of lead from waste materials?
A8: Research is ongoing to develop sustainable and efficient methods for lead recovery. One study focuses on a wet process using a sulfate-containing alkaline solution to transform lead sulfate into basic lead sulfates, specifically tribasic lead sulfate and tetrabasic lead sulfate, which are suitable for direct use in new lead-acid batteries. [] This method offers a more environmentally friendly alternative to traditional processes. []
Q8: What are the known toxic effects of lead exposure, and how does lead sulfate contribute to these effects?
A9: Lead exposure can lead to various health problems, including neurological, cardiovascular, and hematological issues. [, ] Lead sulfate, like other lead compounds, exhibits toxicity due to the release of lead ions. [] These ions can interfere with essential biological processes and accumulate in various organs, leading to adverse health effects.
Q9: How does the route of exposure influence the toxicity of lead sulfate?
A10: A study comparing different routes of exposure for lead compounds, including lead sulfate, revealed that intratracheal instillation resulted in more significant pneumotoxic and hematotoxic effects compared to lead-containing particulate matter (PM2.5). [] This highlights the importance of considering exposure pathways when assessing the risks associated with lead compounds. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,5-Dimethyl-1H-benzo[d]imidazol-7-amine](/img/structure/B103630.png)
![3,7-Dimethyl-2-phenylpyrazolo[1,5-a]pyridine](/img/structure/B103645.png)
